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Introduction
Ferrotungsten (FeW) is a critical ferroalloy, a "master alloy," consisting primarily of iron and

tungsten.[1] It is a key additive in steelmaking, used to produce high-speed steels, tool steels,

and other specialty alloys.[2] The addition of ferrotungsten imparts desirable properties such as

increased hardness, strength, wear resistance, and corrosion resistance, particularly at high

temperatures.[2][3] Commercial grades of ferrotungsten typically contain between 70% and

85% tungsten.[3][4]

The production of ferrotungsten is predominantly carried out in an Electric Arc Furnace (EAF), a

method that allows for the high temperatures required to smelt tungsten ores.[1] The

fundamental principle of the process involves the reduction of tungsten oxides present in

mineral concentrates using a reducing agent in the presence of iron. This guide provides a

detailed technical overview of the core principles, methodologies, and key parameters involved

in this pyrometallurgical process.

The Electric Arc Furnace (EAF) in Ferrotungsten
Smelting
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The EAF is central to ferrotungsten production due to its ability to generate extremely high

temperatures. The working principle involves converting electrical energy into intense heat.[5] A

high-power electric arc is generated between carbon electrodes and the conductive charge

material.[5][6] This arc can reach temperatures around 3,000°C (5,400°F), which is more than

sufficient to melt the charge and facilitate the endothermic reduction reactions.[1][7]

The furnace consists of a refractory-lined steel shell, with three carbon electrodes arranged in a

triangular formation that can be raised or lowered to control the arc.[6] The charge, consisting

of tungsten ore, a reducing agent, an iron source, and fluxes, is heated both by the current

passing through it and by the radiant energy from the arc.[1][7] This results in the formation of

two immiscible liquid phases: a dense molten ferrotungsten alloy at the bottom and a lighter

slag layer containing impurities on top.[1]

Raw Materials for Smelting
The quality and composition of the raw materials are critical determinants of the final product's

purity and the overall efficiency of the smelting process.
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Raw Material Type / Source
Key Components &
Typical
Composition

Role in Smelting

Tungsten Source
Tungsten Mineral

Concentrates

Wolframite

((Fe,Mn)WO₄),

Scheelite (CaWO₄).[1]

[3] Typically contain

60-70% Tungsten

Trioxide (WO₃).[1][2]

Provides the primary

tungsten for the alloy.

Tungsten Scrap

Secondary tungsten-

containing materials.

[1][3]

Recycled source of

tungsten.

Reducing Agent
Carbonaceous

Materials

Pitch Coke, Petroleum

Coke, Charcoal.[1][3]

[8] High fixed carbon

(>98%), low ash

(<2%), and low sulfur

(<0.55%).[9]

Reduces tungsten and

iron oxides to their

metallic form.

Metallo-thermic

Reductants

Ferrosilicon (FeSi75),

Aluminum (Al).[3]

Alternative reducing

agents for specific

processes.

Iron Source Steel Scrap

Low in impurities like

Sulfur (S < 0.05%)

and Phosphorus (P <

0.03%).[9]

Provides the iron

matrix for the

ferroalloy.

In-situ Iron

Iron Oxide (FeO)

present in Wolframite

concentrate.[10]

Naturally occurring

iron source.

Flux / Slag Former Various Minerals

Bauxite, Calcium

Fluoride (Fluorspar),

Lime.[11][12]

Forms a fluid slag to

absorb impurities and

protect the melt.
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Core Smelting Principles and Methodologies
The production of ferrotungsten relies on the metallothermic reduction of tungsten oxides. The

choice of reducing agent defines the specific process, its operational parameters, and the

characteristics of the final product. The primary methods are carbothermic, silicothermic, and

aluminothermic reduction.[13]

Carbothermic Reduction
The carbothermic process is the most widely used method for ferrotungsten manufacturing,

primarily for economic reasons.[13][14] It involves the reduction of tungsten and iron oxides

using carbon in an EAF.[14]

Chemical Principles: The fundamental reactions involve the reduction of tungsten trioxide

(WO₃) and iron oxide (FeO) by carbon (C). These reactions are highly endothermic and require

the substantial energy input provided by the electric arc.

WO₃ + 3C → W + 3CO

FeO + C → Fe + CO

In the furnace, these reduced metals combine to form the ferrotungsten alloy. The carbon

monoxide (CO) gas produced passes up through the charge, contributing to pre-heating and

some indirect reduction.[6]

Methodology:

Charge Preparation: Tungsten concentrate, a carbon source (like pitch coke), steel scrap (if

needed), and fluxes are carefully weighed and mixed.[12]

Furnace Charging: The prepared mixture is charged into the EAF in batches.[12]

Melting and Reduction: The electrodes are lowered, and an arc is struck. The charge melts,

and the carbothermic reduction proceeds at high temperatures.[6]

Slag Management: A slag layer forms, containing impurities like silica, manganese oxides,

etc. The slag is periodically tapped off.[14]
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Alloy Recovery: Due to the very high melting point of ferrotungsten (often exceeding

2800°C), the final product is typically not tapped as a liquid.[1] Instead, it solidifies in the

furnace hearth and is later removed by digging or breaking out the semi-molten or solid alloy

mass.[1][15]

Silicothermic Reduction
The silicothermic process utilizes silicon, usually in the form of ferrosilicon (FeSi), as the

reducing agent.[3][16] This method can produce ferrotungsten with a lower carbon content

compared to the carbothermic route.

Chemical Principles: The primary reducing reaction involves silicon reducing the tungsten and

iron oxides. The reaction is exothermic, but still requires the EAF for initiation and completion.

2WO₃ + 3Si → 2W + 3SiO₂

2FeO + Si → 2Fe + SiO₂

Fluxes, such as lime (CaO) or fluorspar (CaF₂), are essential to react with the silica (SiO₂)

formed, creating a fluid slag (e.g., CaSiO₃) that separates cleanly from the molten alloy.[11]

Methodology:

Charge Calculation: The charge consists of tungsten ore, ferrosilicon, steel scrap, and fluxes.

The amount of ferrosilicon is calculated based on the oxygen content in the metal oxides.[11]

Preheating: In some variations of the process, preheating the charge can be beneficial.[11]

Smelting: The charge is smelted in the EAF. The silicothermic reactions proceed, forming the

ferrotungsten alloy and a liquid slag.

Tapping: Both the slag and the molten metal can be tapped from the furnace, although the

agglomeration method may still be used depending on the final tungsten content and melting

point.

Aluminothermic Reduction
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This process uses aluminum as the reducing agent and is characterized by a highly exothermic

reaction.[10] It can be conducted in a reaction vessel or an EAF and is used to produce high-

purity, low-carbon ferrotungsten.[12]

Chemical Principles: The reaction between aluminum and tungsten oxide is extremely

energetic.

WO₃ + 2Al → W + Al₂O₃ (ΔH << 0)

3FeO + 2Al → 3Fe + Al₂O₃ (ΔH << 0)

The reaction can be so vigorous and rapid that it leads to spattering and loss of material.

Therefore, "ballast" materials like aluminum oxide or excess aluminum are often added to

moderate the reaction temperature and speed.[10]

Methodology:

Charge Preparation: Tungsten concentrate, aluminum powder or granules, an iron source,

and ballast components are intimately mixed.[10]

Ignition: The reaction is initiated, often using an ignition powder (e.g., magnesium powder).

[17]

Reaction Control: The process must be carefully controlled to prevent explosive behavior.

This is achieved through charge composition and controlled additions.[10]

Separation: The intense heat generated melts both the resulting ferrotungsten and the

alumina (Al₂O₃) slag, leading to a good separation due to density differences.

Casting: The molten products are allowed to separate and then solidify, after which the slag

is removed from the metal ingot.

Visualizing the Smelting Processes
The following diagrams illustrate the key workflows and chemical pathways in ferrotungsten

production.
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Caption: General workflow for ferrotungsten production in an EAF.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1175277?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wolframite
(FeWO₄)

+
Carbon
(Coke)

Ferrotungsten
(FeW)

  High Temp
  (EAF)

Carbon Monoxide
(CO)

Reactants

Products

Tungsten Oxide
(WO₃)

EAF Smelting
& Reduction

Fluxes
Ore Impurities

(MnO, P₂O₅, etc.)

Molten Ferrotungsten Molten Slag

Partitioning

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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